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Compound of Interest

Compound Name: C.l. Mordant Orange 29

Cat. No.: B15555831

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Mordant Orange 29, also known as Chrome Orange FL (C.l. 18744; CAS No. 6054-86-0),
is a single azo mordant dye.[1] In histological applications, mordant dyes are crucial for staining
specific tissue components that do not readily react with simple dyes. The staining mechanism
of mordant dyes involves the formation of a stable coordination complex between the dye, a
polyvalent metal ion (the mordant), and the tissue substrate.[2][3] This "dye lake" complex then
binds to tissue components, often with high specificity and stability, making the stain resistant
to subsequent washing and counterstaining procedures.[4] The choice of mordant can
significantly influence the final color and intensity of the stain.[2] Common mordants used in
histology include salts of aluminum, iron, and chromium.[5]

These application notes provide a representative, step-by-step protocol for the use of C.I.
Mordant Orange 29 in tissue staining. Due to the limited availability of published specific
protocols for this particular dye, the following methodology is based on the general principles of
mordant dye application in histology and may require optimization for specific tissues and
research questions.

Chemical Properties and Data

The following table summarizes the key chemical and physical properties of C.l. Mordant
Orange 29.
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Property Value

C.l. Name Mordant Orange 29
C.l. Number 18744

CAS Number 6054-86-0
Molecular Formula Ci16H12NsNaO+S
Molecular Weight 441.35 g/mol
Molecular Structure Single azo class
Appearance Orange powder

o Staining of wool and silk, potential for
Application _ . o
histological staining

Experimental Protocol: Representative Mordant
Staining
This protocol describes a pre-mordanting technique, where the tissue section is treated with

the mordant before the application of the dye. This method is common for chrome-based
mordants.

Materials and Reagents:

C.l. Mordant Orange 29 dye powder

e Potassium dichromate (K2Cr207) or another suitable chromium salt (e.g., chromium
potassium sulfate)

« Distilled or deionized water
o Ethanol (various grades: 100%, 95%, 70%)
e Xylene or xylene substitute

e Mounting medium
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Coplin jars or staining dishes

Microscope slides with paraffin-embedded tissue sections

Coverslips

Fume hood

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Solution Preparation:

e Mordant Solution (2.5% Potassium Dichromate):

o Dissolve 2.5 g of potassium dichromate in 100 mL of distilled water.

o Safety Note: Potassium dichromate is a hazardous chemical. Handle with appropriate
PPE in a fume hood.

e Mordant Orange 29 Staining Solution (1% aqueous):
o Dissolve 1 g of C.Il. Mordant Orange 29 powder in 100 mL of distilled water.
o Gently heat and stir the solution to aid dissolution. Do not boil.
o Allow the solution to cool to room temperature and filter before use.
Staining Procedure:

o Deparaffinization and Rehydration: a. Place microscope slides in a slide rack. b. Immerse in
two changes of xylene for 5 minutes each to remove paraffin wax. c. Transfer through two
changes of 100% ethanol for 3 minutes each. d. Transfer through two changes of 95%
ethanol for 3 minutes each. e. Rinse in 70% ethanol for 3 minutes. f. Rinse gently in running
tap water for 5 minutes.

e Mordanting: a. Immerse the slides in the 2.5% potassium dichromate mordant solution. b.
Incubate for 1 hour at room temperature. c. Wash the slides thoroughly in running tap water
for 10-15 minutes to remove excess mordant. d. Rinse in several changes of distilled water.
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e Staining: a. Immerse the mordanted slides in the 1% Mordant Orange 29 staining solution. b.
Incubate for 30-60 minutes at room temperature. Staining time may need to be optimized. c.
Rinse the slides briefly in distilled water to remove excess stain.

o Dehydration and Mounting: a. Dehydrate the sections through graded alcohols: 95% ethanol
for 1 minute, followed by two changes of 100% ethanol for 1 minute each. b. Clear the
sections in two changes of xylene for 3 minutes each. c. Apply a drop of mounting medium to
the tissue section and place a coverslip, avoiding air bubbles.

e Microscopic Examination: a. Allow the mounting medium to set. b. Examine the stained
sections under a light microscope.

Expected Results:

The specific tissue components that will be stained by C.I. Mordant Orange 29 will depend on
the tissue type and the mordant used. Generally, mordant dyes can stain nuclei, cytoplasm,
and certain extracellular matrix components. The resulting color is expected to be in the orange
to reddish-orange spectrum. Researchers should perform initial optimization experiments to
determine the precise staining pattern for their specific application.

Mandatory Visualizations
Experimental Workflow Diagram
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Caption: Experimental workflow for C.l. Mordant Orange 29 staining.
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Mechanism of Mordant Dye Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for C.I. Mordant
Orange 29 Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555831#step-by-step-guide-for-c-i-mordant-
orange-29-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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